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Compound of Interest

Compound Name: 9-Bromo-9-phenylfluorene

Cat. No.: B018599 Get Quote

Essential Safety and Handling Guide for 9-
Bromo-9-phenylfluorene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 9-
Bromo-9-phenylfluorene (CAS No. 55135-66-5). Adherence to these procedures is essential

to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
9-Bromo-9-phenylfluorene is a corrosive solid that can cause severe skin burns and serious

eye damage.[1][2][3] It may also be harmful if inhaled or ingested.[3][4] As a brominated

aromatic compound, it is presumed to have moderate toxicity.[4]

Signal Word: Danger[2][3]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

H318: Causes serious eye damage.[1]
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The following personal protective equipment is mandatory when handling 9-Bromo-9-
phenylfluorene to minimize exposure and ensure personal safety.

PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

immediately if contaminated.

For prolonged exposure,

consider double-gloving.[5]

Eye & Face Protection Safety goggles and face shield

Chemical splash goggles that

meet ANSI Z.87.1 standards

are required. A face shield

must be worn over goggles

when there is a risk of

splashing or when handling

larger quantities.[2][3]

Body Protection Laboratory coat

A flame-resistant lab coat (e.g.,

Nomex) or a 100% cotton lab

coat should be worn and fully

buttoned to provide a barrier

against splashes and skin

contact.[5]

Respiratory Protection NIOSH-approved respirator

All work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood, to prevent

inhalation of dust.[3] If

engineering controls are

insufficient, a NIOSH-approved

respirator with a type P3 (EN

143) cartridge is required.[2]
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Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for safety. The following step-by-step

guidance outlines the necessary procedures.

1. Preparation and Handling:

Engineering Controls: All manipulations, including weighing and transferring, must be

conducted within a certified chemical fume hood to minimize inhalation exposure.[3]

Decontamination: Ensure an eyewash station and safety shower are readily accessible and

in good working order.

Ignition Sources: Remove all sources of ignition from the handling area.[6]

Transfers: Use a spatula for transferring the solid to avoid generating dust.[5]

2. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison

control center immediately.[3]

Small Spill: Absorb the material with an inert absorbent such as sand or vermiculite. Sweep

up the absorbed material and place it in a sealed, labeled container for hazardous waste

disposal.[5]

3. Waste Disposal:
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Solid Waste: Unused 9-Bromo-9-phenylfluorene and any contaminated disposable items

(e.g., gloves, weigh boats, paper towels) must be collected in a designated, sealed, and

clearly labeled hazardous waste container.[5][6]

Liquid Waste: Solutions containing 9-Bromo-9-phenylfluorene should be collected in a

separate, labeled hazardous waste container for halogenated organic waste.[5]

Disposal Protocol: All waste must be disposed of through an approved hazardous waste

disposal plant in accordance with local, state, and federal regulations.[3][6] Do not discharge

to sewer systems.[6]

Quantitative Data Summary
Property Value

CAS Number 55135-66-5

Molecular Formula C₁₉H₁₃Br

Molecular Weight 321.21 g/mol

Appearance White to off-white solid[4]

Melting Point 99-101 °C[2]

Solubility
Sparingly soluble in water; soluble in organic

solvents like ethanol and acetone.[4]

GHS Hazard Codes H314, H318[1][2]

UN Number UN3261[3]

Storage Class
8A - Combustible corrosive hazardous

materials[2]
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Workflow for Safe Handling and Disposal of 9-Bromo-9-phenylfluorene

Preparation

Handling

Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

Verify Chemical Fume Hood is Operational

Prepare Work Area in Fume Hood

Weigh and Transfer Solid in Fume Hood

Proceed to Handling

Perform Experimental Procedure

Collect Solid Waste in Labeled Container

End of Experiment

Collect Liquid Waste in Labeled Container

End of Experiment

Dispose via Approved Hazardous Waste Facility

Spill Containment and Cleanup
First Aid for Exposure

(Skin, Eyes, Inhalation)

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 9-Bromo-9-phenylfluorene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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